Cas no 193693-64-0 (Fmoc-azetidine-3-carboxylic acid)
Fmoc-azetidine-3-carboxylic acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The azetidine ring confers conformational rigidity, which can enhance peptide stability and influence secondary structure. This compound is valued for its compatibility with standard Fmoc-based protocols and its role in introducing constrained motifs into peptide backbones. It is typically employed in pharmaceutical research and drug development to explore structure-activity relationships. High purity grades ensure reliable performance in automated synthesis applications.
193693-64-0 structure
Product Name:Fmoc-azetidine-3-carboxylic acid
CAS No:193693-64-0
MF:C19H17NO4
MW:323.342585325241
MDL:MFCD01321018
CID:66454
PubChem ID:24845021
Update Time:2025-10-14
Fmoc-azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Fmoc-Azetidine-3-carboxylic acid
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-azetidine-3-carboxylic acid
- 1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid
- Fmoc-3Aze-OH
- FMOC-AZETIDINE-3-CARBOXYLIC ACID
- Fmoc-L-Azetidine-3-carboxylicacid
- FMOC-AZE(3)-OH
- RARECHEM BK PT 0279
- FMOC-3-AZETIDINE CARBOXYLIC ACID
- N-FMOC-3-AZETIDINE CARBOXYLIC ACID
- 1-Fmoc-3-Azetidinecarboxylic acid
- 1-N-Fmoc-3-azetidinecarboxylic acid
- FMOC-L-AZETIDINE-3-CARBOXYLIC ACID
- Fmoc-azetidine-3-carboxylic acid98.0 +%
- 1-(((9H-fluoren-9-yl)methoxy)carbonyl)azetidine-3-carboxylic acid
- 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AZETIDINE-3-CARBOXYLIC ACID
- 1-Fmoc-azetidine-3-carboxylicacid
- QDEJCUHGSHSYQH-UHFFFAOYSA-N
- KSC541G2B
- AMBZ0206
- SBB067463
- CF-3
- MFCD01321018
- AM20050429
- FT-0643816
- 1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid;1-Fmoc-Azetidine-3-carboxylic acid
- ZB0879
- J-012542
- 1-Fmoc-azetidine-3-carboxylic acid, >=98.0% (HPLC)
- EN300-624025
- DTXSID60373262
- SCHEMBL119453
- AKOS015837429
- Z1217191433
- 1-[(9H-fluoren-9-ylmethoxy)carbonyl]azetidine-3-carboxylic acid
- 193693-64-0
- SY065299
- A813661
- SB52173
- DS-0717
- Indole-3-aldehydeazine
- HY-W011277
- CS-W011993
- F1099
- DB-019185
- Fmoc-azetidine-3-carboxylic acid
-
- MDL： MFCD01321018
- Inchi： 1S/C19H17NO4/c21-18(22)12-9-20(10-12)19(23)24-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,21,22)
- InChI Key： QDEJCUHGSHSYQH-UHFFFAOYSA-N
- SMILES： O(C(N1CC(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 323.11600
- Monoisotopic Mass: 323.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
Experimental Properties
- Color/Form: No data available
- Density: 1.368
- Melting Point: 172.0 to 176.0 deg-C
- Boiling Point: 543.3°C at 760 mmHg
- Flash Point: 282°(540°F)
- Refractive Index: 1.65
- PSA: 66.84000
- LogP: 2.88980
Fmoc-azetidine-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-37-60
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：0-10°C
Fmoc-azetidine-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Fmoc-azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200334-25g |
1-Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 95% | 25g |
$413 | 2021-06-09 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 00398-500MG |
Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | ≥98.0% (HPLC) | 500MG |
￥4538.65 | 2022-02-23 | |
| BAI LING WEI Technology Co., Ltd. | 460789-250MG |
Fmoc-azetidine-3-carboxylic acid, 98% |
193693-64-0 | 98% | 250MG |
￥ 53 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 460789-1G |
Fmoc-azetidine-3-carboxylic acid, 98% |
193693-64-0 | 98% | 1G |
￥ 174 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 460789-5G |
Fmoc-azetidine-3-carboxylic acid, 98% |
193693-64-0 | 98% | 5G |
¥ 2616 | 2021-07-08 | |
| TRC | F604245-100mg |
Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F604245-250mg |
Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F604245-500mg |
Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F604245-1g |
Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM200334-5g |
1-Fmoc-azetidine-3-carboxylic acid |
193693-64-0 | 95% | 5g |
$*** | 2023-03-30 |
Fmoc-azetidine-3-carboxylic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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